Cas no 1105188-35-9 (N-[3-(dimethylamino)propyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine)

• Product Name: N-[3-(dimethylamino)propyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine
• CAS No: 1105188-35-9
• MF: C₁₄H₂₁N₃O₂S
• MW: 295.400441884995
• MDL: MFCD11986997
• CID: 4560536
• PubChem ID: 33680046
• Update Time: 2025-05-23

N-[3-(dimethylamino)propyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N'-(4,7-Dimethoxy-1,3-benzothiazol-2-yl)-N,N-dimethylpropane-1,3-diamine
• 1,3-Propanediamine, N3-(4,7-dimethoxy-2-benzothiazolyl)-N1,N1-dimethyl-
• N-[3-(dimethylamino)propyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine
• F2182-0077
• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N',N'-dimethylpropane-1,3-diamine
• AKOS005206388
• 1105188-35-9
• EN300-239133

• MDL： MFCD11986997
• Inchi： 1S/C14H21N3O2S/c1-17(2)9-5-8-15-14-16-12-10(18-3)6-7-11(19-4)13(12)20-14/h6-7H,5,8-9H2,1-4H3,(H,15,16)
• InChI Key： BICOPJRDNXGUHO-UHFFFAOYSA-N
• SMILES： C(N(C)C)CCNC1=NC2=C(OC)C=CC(OC)=C2S1

Computed Properties

• Exact Mass: 295.13544809g/mol
• Monoisotopic Mass: 295.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-[3-(dimethylamino)propyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine

N-[3-(dimethylamino)propyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine: A Comprehensive Overview

The compound N-[3-(dimethylamino)propyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine (CAS No. 1105188-35-9) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazoles, which are known for their versatile properties and wide-ranging applications in drug discovery, material science, and agrochemicals. The benzothiazole core of this molecule is a fused bicyclic structure consisting of a benzene ring and a thiazole ring, which contributes to its unique electronic and steric properties.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry due to their ability to act as scaffolds for designing bioactive molecules. The dimethoxy substituents at positions 4 and 7 of the benzothiazole ring in this compound suggest potential modulation of electronic properties, which could enhance its reactivity or bioavailability. Additionally, the presence of a dimethylamino group attached to a propyl chain introduces steric bulk and basicity, which could play a critical role in molecular interactions and pharmacokinetics.

One of the most promising applications of N-[3-(dimethylamino)propyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine lies in its potential as an intermediate in the synthesis of advanced pharmaceutical agents. Researchers have demonstrated that benzothiazole derivatives can serve as building blocks for designing inhibitors of various enzymes, including kinases and proteases. The dimethylamino group in this compound could act as a hydrogen bond donor or acceptor, facilitating interactions with biological targets.

Furthermore, the 4,7-dimethoxy substitution pattern may influence the compound's solubility and permeability properties, which are critical factors in drug delivery systems. Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties of such compounds with high accuracy, aiding in their optimization for therapeutic use.

In terms of synthesis, N-[3-(dimethylamino)propyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine can be prepared through a variety of routes depending on the availability of starting materials and desired regioselectivity. One common approach involves the condensation of an appropriate thioamide with a substituted benzaldehyde derivative under acidic conditions. The introduction of the dimethylamino group typically requires nucleophilic substitution or alkylation reactions.

Another area where this compound shows promise is in material science. Benzothiazole derivatives are known for their fluorescence properties under UV light due to their aromatic system and conjugated structure. The presence of electron-donating groups like the dimethylamino substituent could further enhance fluorescence intensity or alter emission wavelengths, making this compound a candidate for optoelectronic materials or sensors.

Recent studies have also explored the use of benzothiazole derivatives as corrosion inhibitors for metals such as steel and aluminum. The ability of these compounds to form protective films on metal surfaces has been attributed to their heterocyclic structure and functional groups like the dimethoxy substituents in this case.

In conclusion, N-[3-(dimethylamino)propyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine (CAS No. 1105188-35-9) is a versatile compound with potential applications across multiple disciplines. Its unique structure offers opportunities for further research into its biological activity, material properties, and synthetic chemistry applications.